N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-methylpropanamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C13H13FN2OS/c1-8(2)12(17)16-13-15-11(7-18-13)9-3-5-10(14)6-4-9/h3-8H,1-2H3,(H,15,16,17)
• InChI Key: FCJLECCXIPNERR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC(=CS1)C2=CC=C(C=C2)F
• Molecular Formula: C13H13FN2OS
• Molecular Weight: 264.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-methylpropanamide involves multi-step chemical reactions, starting from basic aromatic compounds and leading to complex structures through processes like acylation, cyclization, and nucleophilic substitution. High yields and purity indicate efficient synthesis routes without significant side reactions or by-products (Velupillai, Shingare, & Mane, 2015).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-methylpropanamide has been characterized using techniques such as single crystal diffraction. These structures often exhibit planarity with some parts of the molecule, such as the fluorophenyl groups, oriented perpendicular to the main molecular plane, indicating a potential for diverse chemical interactions and activities (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Chemical Reactions and Properties

The presence of fluorophenyl and thiazol groups in the molecule's structure suggests that it could participate in various chemical reactions, including nucleophilic substitution and possibly catalytic and solvent-free reactions under specific conditions. These reactions can modify the molecule's chemical properties, making it useful for further chemical synthesis and applications in different fields (Moreno-Fuquen, Arango-Daraviña, Becerra, Castillo, Kennedy, & Macías, 2019).